Chloroacetone Chloroacetone Chloroacetone, stabilized appears as a yellow-colored liquid with an irritating pungent odor. Light sensitive, but stabilized with the addition of small amounts of water and/or calcium carbonate. Slightly soluble in water and denser than water. Vapors much heavier than air. Irritates skin and eyes. Very toxic by ingestion or inhalation. Used to make other chemicals. A lachrymator.
Chloroacetone is an alpha-chloroketone. It derives from an acetone.
Brand Name: Vulcanchem
CAS No.: 78-95-5
VCID: VC20876016
InChI: InChI=1S/C3H5ClO/c1-3(5)2-4/h2H2,1H3
SMILES: CC(=O)CCl
Molecular Formula: C3H5ClO
ClCH2COCH3
C3H5ClO
Molecular Weight: 92.52 g/mol

Chloroacetone

CAS No.: 78-95-5

Cat. No.: VC20876016

Molecular Formula: C3H5ClO
ClCH2COCH3
C3H5ClO

Molecular Weight: 92.52 g/mol

* For research use only. Not for human or veterinary use.

Chloroacetone - 78-95-5

Specification

Description Chloroacetone, stabilized appears as a yellow-colored liquid with an irritating pungent odor. Light sensitive, but stabilized with the addition of small amounts of water and/or calcium carbonate. Slightly soluble in water and denser than water. Vapors much heavier than air. Irritates skin and eyes. Very toxic by ingestion or inhalation. Used to make other chemicals. A lachrymator.
Chloroacetone is an alpha-chloroketone. It derives from an acetone.
CAS No. 78-95-5
Molecular Formula C3H5ClO
ClCH2COCH3
C3H5ClO
Molecular Weight 92.52 g/mol
IUPAC Name 1-chloropropan-2-one
Standard InChI InChI=1S/C3H5ClO/c1-3(5)2-4/h2H2,1H3
Standard InChI Key BULLHNJGPPOUOX-UHFFFAOYSA-N
Impurities Forms binary azeotropes with many organic liquids. Reacts with aryl Grignard reagents to form stilbenes.
SMILES CC(=O)CCl
Canonical SMILES CC(=O)CCl
Boiling Point 119.0 °C
119 °C
120 °C
Colorform Liquid
Flash Point 40 °C (open cup)
35 °C closed cup
35 °C c.c.
Melting Point -44.5 °C
-45 °C

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